(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-[(3-fluorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H14FNO2.ClH/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9;/h1-3,5,9,11,14H,4,6-7H2,(H,15,16);1H/t9-,11+;/m1./s1
• InChI Key: UEJCKIYKRFAMOV-XQKZEKTMSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC(=CC=C2)F.Cl
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC(=CC=C2)F.Cl
• Molecular Formula: C12H15ClFNO2
• Molecular Weight: 259.70 g/mol

Description

“(2S,4R)-4-(3-Fluorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride” is a chemical compound with the CAS Number: 1373512-33-4. It has a molecular weight of 259.71.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. Attached to this ring is a carboxylic acid group and a 3-fluorobenzyl group.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, derivatives of this compound have been explored for their potential as bioactive molecules. For instance, the design and synthesis of influenza neuraminidase inhibitors highlight the compound's relevance in developing antiviral agents. These studies provide insights into the interaction mechanisms of these inhibitors with the enzyme, aiding in the design of potent antiviral drugs (Wang et al., 2001).

Organometallic Chemistry and Crystallography

In organometallic chemistry, this compound has been used in synthesizing metal-organic frameworks (MOFs) that exhibit selective gas adsorption properties, making them suitable for applications in gas storage and separation technologies (Sun et al., 2021). Furthermore, studies on crystal structures of related compounds have contributed to understanding the molecular interactions and packing within the crystals, which is crucial for designing materials with specific physical and chemical properties (Hökelek et al., 2009).

Asymmetric Synthesis

This compound also plays a role in the asymmetric synthesis of amino acids, which are essential components in drug development and synthesis of peptides. Research in this area focuses on developing new chiral auxiliaries and methodologies for the stereoselective synthesis of amino acids, demonstrating the compound's utility in organic synthesis and pharmaceutical chemistry (Saghyan et al., 2010).

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations for handling and storage, first aid measures, and disposal considerations.